Cas no 123172-87-2 (Quinoline, 8-(phenylethynyl)-)

• Product Name: Quinoline, 8-(phenylethynyl)-
• CAS No: 123172-87-2
• MF: C₁₇H₁₁N
• MW: 229.275943994522
• CID: 1217928
• PubChem ID: 14360973
• Update Time: 2025-04-20

Quinoline, 8-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-(phenylethynyl)-
• 8-(2-phenylethynyl)quinoline
• 8-(Phenylethynyl)quinoline
• DTXSID50559351
• 123172-87-2

• Inchi： 1S/C17H11N/c1-2-6-14(7-3-1)11-12-16-9-4-8-15-10-5-13-18-17(15)16/h1-10,13H
• InChI Key： RLGSOEVROKVJGY-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=CC=C(C#CC3C=CC=CC=3)C=12

Computed Properties

• Exact Mass: 229.08923
• Monoisotopic Mass: 229.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89